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Introduction
Methyl O-acetylricinoleate is a derivative of ricinoleic acid, the primary fatty acid found in

castor oil. It is synthesized by the esterification of ricinoleic acid with methanol, followed by

acetylation of the hydroxyl group. This modification of the natural oil results in a compound with

unique physicochemical properties, leading to its use in a variety of industrial and

pharmaceutical applications. This technical guide provides an in-depth overview of the core

physicochemical properties of Methyl O-acetylricinoleate, complete with experimental

methodologies and a summary of quantitative data.

Physicochemical Properties
Methyl O-acetylricinoleate is characterized as a pale-yellow, oily liquid with a mild odor.[1] Its

chemical structure consists of an 18-carbon chain with a double bond at the C9-C10 position

and an acetylated hydroxyl group at the C12 position.

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of Methyl O-
acetylricinoleate compiled from various sources.
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Property Value Units

Molecular Formula C₂₁H₃₈O₄

Molecular Weight 354.52 g/mol

Boiling Point 185 (at 2 mmHg) °C

204-207 (at 0.5 Torr) °C

260 (at 13 mmHg) °C

Melting Point -26 °C

Density 0.94 g/cm³

Refractive Index 1.459

Flash Point 198 °C

Solubility

Insoluble in water; Soluble in

most organic liquids including

ethanol, ether, benzene,

chloroform, and petroleum

ether.[1][2]

CAS Number 140-03-4

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Methyl O-acetylricinoleate are not extensively published. However, standard methodologies

for fatty acid esters can be applied.

Determination of Boiling Point
The boiling point of Methyl O-acetylricinoleate is determined under reduced pressure due to

its high molecular weight, which would lead to decomposition at atmospheric pressure. A

common method is vacuum distillation.

Methodology:
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A sample of Methyl O-acetylricinoleate is placed in a distillation flask.

The flask is connected to a vacuum pump and a manometer to control and measure the

pressure.

The sample is heated gradually.

The temperature at which the liquid boils and its vapor condenses is recorded as the boiling

point at that specific pressure.

Determination of Melting Point
The melting point is determined using a capillary tube method with a melting point apparatus.

Methodology:

A small amount of solidified Methyl O-acetylricinoleate (achieved by cooling) is introduced

into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The temperature is slowly increased.

The temperature range over which the solid melts to a clear liquid is recorded as the melting

point.

Determination of Density
The density can be determined using a pycnometer or a hydrometer.

Methodology (Pycnometer):

The weight of a clean, dry pycnometer is determined.

The pycnometer is filled with the sample, and its weight is measured.

The weight of the pycnometer filled with a reference liquid of known density (e.g., water) is

also determined.
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The density of the sample is calculated using the formula: Density_sample =

(Weight_sample / Weight_reference) * Density_reference

Determination of Refractive Index
The refractive index is measured using a refractometer.

Methodology:

A few drops of Methyl O-acetylricinoleate are placed on the prism of the refractometer.

The prism is closed, and the instrument is allowed to equilibrate to a specific temperature

(usually 20°C).

The refractive index is read directly from the instrument's scale.

Determination of Solubility
The solubility is determined by visual observation.

Methodology:

A small, measured amount of Methyl O-acetylricinoleate is added to a test tube containing

a measured volume of a solvent.

The mixture is agitated.

The solubility is determined by observing whether the sample dissolves completely, forms a

suspension, or is immiscible. This is repeated with various solvents.

Synthesis and Purification Workflow
The industrial production of Methyl O-acetylricinoleate typically involves a two-step process

starting from castor oil. The following diagram illustrates the general workflow.
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Caption: Workflow for the synthesis and purification of Methyl O-acetylricinoleate.

Conclusion
Methyl O-acetylricinoleate possesses a unique combination of properties, including a wide

liquid range, good solubility in organic solvents, and a high boiling point, which make it a

versatile compound for various applications. The standardized experimental protocols outlined

provide a basis for the consistent and accurate determination of its physicochemical

characteristics, which is crucial for quality control and the development of new applications in

the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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